Cas no 1509899-69-7 (1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone)

• Product Name: 1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone
• CAS No: 1509899-69-7
• MF: C₁₁H₅ClF₃NO
• MW: 259.611712217331
• CID: 4701337
• Update Time: 2025-08-05

1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanone
• Ethanone, 1-(3-chloro-6-isoquinolinyl)-2,2,2-trifluoro-

• Inchi： 1S/C11H5ClF3NO/c12-9-4-8-3-6(10(17)11(13,14)15)1-2-7(8)5-16-9/h1-5H
• InChI Key： HIUCKDUQCHUXGS-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=C(C(C(F)(F)F)=O)C=CC=2C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 308
• Topological Polar Surface Area: 30